Cas no 684286-46-2 (cis-Glimepiride)

• Product Name: cis-Glimepiride
• CAS No: 684286-46-2
• MF: C₂₄H₃₄N₄O₅S
• MW: 490.615564823151
• CID: 826563
• PubChem ID: 3476
• Update Time: 2025-04-19

cis-Glimepiride Chemical and Physical Properties

Names and Identifiers

• cis-Glimepiride
• 4-ethyl-3-methyl-N-[2-[4-[(4-methylcyclohexyl)carbamoylsulfamoyl]phenyl]ethyl]-5-oxo-2H-pyrrole-1-carboxamide
• 1-[[p-[2-(3-Ethyl-4-methyl-2-oxo-3-pyrroline-1-carboxamido)ethyl]phenyl]sulfonyl]-3-(cis-4-methylcyclohexyl)urea
• 3-Ethyl-2,5-dihydro-4-methyl-N-[2-[4-[[[[(cis-4-methylcyclohexyl)amino]carbonyl]amino]sulfonyl]phenyl]ethyl]-2-oxo-1H-pyrrole-1-carboxamide
• Glimepiride cis-isomer
• BCP9000728
• DTXSID20861130
• WIGIZIANZCJQQY-UHFFFAOYSA-N
• BRN 5365754
• s1344
• C07669
• HMS2090K18
• AB00513874_10
• DTXCID3020675
• 3-ethyl-4-methyl-N-[2-(4-{[(trans-4-methylcyclohexyl)carbamoyl]sulfamoyl}phenyl)ethyl]-2-oxo-2,5-dihydro-1H-pyrrole-1-carboxamide
• SCHEMBL14965363
• NCGC00371061-02
• FT-0626713
• BSPBio_000681
• BPBio1_000751
• MLS003915622
• GLIMEPIRIDE COMPONENT OF DUETACT
• AC-476
• AB00513874-06
• 3-ethyl-4-methyl-n-(4-(n-((1r,4r)-4-methylcyclohexylcarbamoyl)sulfamoyl)phenethyl)-2-oxo-2,5-dihydro
• sulfamoyl)phenethyl)-2-oxo-2,5-dihydro-1H-pyrrole-1-carboxamide
• A899888
• GLIMEPIRIDE [USP-RS]
• N-[4-[2-(3-ethyl-4-methyl-2-oxo-3-pyrroline-1-carboxamido)-ethyl]-benzenesulfonyl]-N'-4-methylcyclohexylurea
• ;cis-3-Ethyl-2,5-dihydro-4-Methyl-N-[2-[4-[[[[(cis-4-Methylcyclohexyl)aMino]carbonyl]aMino]sulfonyl]phenyl]ethyl]-2-oxo-1H-pyrrole-1-carboxaMide
• Endial
• MLS006011260
• NCGC00161404-01
• DUETACT COMPONENT GLIMEPIRIDE
• SR-05000001508
• Q27253874
• D00593
• Glimer
• NCGC00161404-02
• Hoe-490
• 3-ethyl-4-methyl-2-oxo-N-(2-{4-[({[(1r,4r)-4-methylcyclohexyl]carbamoyl}amino)sulfonyl]phenyl}ethyl)-2,5-dihydro-1H-pyrrole-1-carboxamide
• Glimepiride (JP17/USP/INN)
• Ristomycin Monosulfate (90%)
• HY-B0104
• Q-201158
• HMS2235L07
• NCGC00016960-02
• GLIMEPIRIDE [USAN]
• HOE 490
• NCGC00181757-01
• HMS1570C03
• AKOS015969663
• NSC-813217
• GLIMEPIRIDE [USP IMPURITY]
• AB00513874-09
• 3-ethyl-4-methyl-N-[2-(4-{[(cis-4-methylcyclohexyl)carbamoyl]sulfamoyl}phenyl)ethyl]-2-oxo-2,5-dihydro-1H-pyrrole-1-car boxamide
• KS-5238
• MLS001401419
• Prestwick3_000651
• 1-((4-(2-(((3-ETHYL-4-METHYL-2-OXO-2,3-DIHYDRO-1H-PYRROL-1-YL)CARBONYL)AMINO)ETHYL)PHENYL)SULFONYL)-3-(CIS-4-METHYLCYCLOHEXYL)UREA
• BRD-K42693031-001-01-8
• UNII-24T6XIR2MZ
• Z1501475009
• Glemax
• HMS3394L03
• Glimepiride- Bio-X
• BCP05331
• MFCD00878417
• GTPL6820
• SR-05000001508-1
• Glimepirida
• Glorion
• AKOS015894919
• HMS3372O07
• 3-Ethyl-4-methyl-N-(4-(N-((rel-(1r,4r)-4-methylcyclohexyl)carbamoyl)sulfamoyl)phenethyl)-2-oxo-2,5-dihydro-1H-pyrrole-1-carboxamide
• FT-0668978
• GLIMEPIRIDE IMPURITY A [EP IMPURITY]
• Oprea1_382896
• SCHEMBL26496475
• Q425027
• trans-3-Ethyl-2,5-dihydro-4-methyl-N-[2-[4-[[[[(4-methyl cyclohexyl)amino]carbonyl]amino]sulfonyl]phenyl]ethyl]-2-oxo-1H-pyrrole-1-carboxamide
• 3-ethyl-4-methyl-N-{2-[4-({[(4-methylcyclohexyl)carbamoyl]amino}sulfonyl)phenyl]ethyl}-2-oxo-2,5-dihydro-1H-pyrrole-1-carboxamide
• HMS2097C03
• SMR001550123
• Glimepirida [Spanish]
• Glimepiride, United States Pharmacopeia (USP) Reference Standard
• BG164507
• AB00513874-08
• GLIMPERIDE
• Glimepiride for system suitability
• Glimepiride, cis-
• 3-Ethyl-4-Methyl-N-[2-(4-{[(Cis-4-Methylcyclohexyl)carbamoyl]sulfamoyl}phenyl)ethyl]-2-Oxo-2,5-Dihydro-1h-Pyrrole-1-Carboxamide
• DB00222
• GLIMEPIRIDE [JAN]
• HMS3677K06
• Amarel
• Glimepiride, European Pharmacopoeia (EP) Reference Standard
• NC00406
• NCGC00016960-03
• Solosa
• 261361-60-8
• GLIMEPIRIDE [MI]
• GLIMEPIRIDE [EMA EPAR]
• CHEMBL1481
• SW196369-4
• HMS3714C03
• AB00513874
• 1H-PYRROLE-1-CARBOXAMIDE, 3-ETHYL-2,5-DIHYDRO-4-METHYL-N-(2-(4-(((((CIS-4-METHYLCYCLOHEXYL)AMINO)CARBONYL)AMINO)SULFONYL)PHENYL)ETHYL)-2-OXO-
• GLIMEPIRIDE [WHO-DD]
• Glimepride
• boxamide
• HMS3413K06
• NSC759809
• AB07644
• 3-ethyl-4-methyl-N-(4-(N-((1r,4r)-4-methylcyclohexylcarbamoyl)
• GLIMEPIRIDE [EP MONOGRAPH]
• 6KY687524K
• CS-1844
• 3-Ethyl-2,5-dihydro-4-methyl-N-[2-[4-[[[[(trans-4-methylcyclohexyl)amino]carbonyl]amino]sulfonyl]phenyl]ethyl]-2-oxo-1H-pyrrole-1-carboxamide
• NCGC00016960-01
• CCG-101156
• CHEBI:5383
• Tox21_110713_1
• Glimepirid
• CAS-93479-97-1
• SR-05000001508-3
• Tox21_110713
• SR-05000001508-2
• CHEBI:92609
• 3-ethyl-4-methyl-N-(4-(N-(((1r,4r)-4-methylcyclohexyl)carbamoyl)sulfamoyl)phenethyl)-2-oxo-2,5-dihydro-1H-pyrrole-1-carboxamide
• gimepiride
• Amaryl, Glista OD
• Prestwick1_000651
• GLIMEPIRIDE [INN]
• HMS2052L03
• BDBM50237590
• NCGC00371061-06
• 1H-Pyrrole-1-carboxamide, 3-ethyl-2,5-dihydro-4-methyl-N-[2-[4-[[[[(trans- 4-methylcyclohexyl)amino]carbonyl]amino]sulfonyl]phenyl]ethyl]-2-oxo-
• 93479-97-1
• Amaryl (TN)
• vitamine
• WIGIZIANZCJQQY-RUCARUNLSA-N
• Glimepiride 100 microg/mL in Acetonitrile
• SCHEMBL14371714
• HOE490
• G0395
• Pharmakon1600-01504915
• BRD-K34776109-001-03-4
• SL-NH2 Trifluoroacetic Acid Salt (1:2)
• NSC-759809
• Glymepirid
• CHEMBL149223
• 1-[[4-[2-[[(3-Ethyl-4-methyl-2-oxo-2,3-dihydro-1H-pyrrol-1-yl)carbonyl]amino]ethyl]phenyl]sulphonyl]-3-(cis-4-methylcyclohexyl)urea (cis-Glimepiride)
• HMS3654F17
• Glimepiride Impurity A
• Roname
• Glimepiride, >=98% (HPLC), solid
• Glimepiride [USAN:USP:INN:BAN]
• Niddaryl
• A844609
• NS00004860
• 3-ethyl-4-methyl-N-(4-(N-((trans-4-methylcyclohexyl)carbamoyl)sulfamoyl)phenethyl)-2-oxo-2,5-dihydro-1H-pyrrole-1-carboxamide
• Sugral
• Glimepiride,(S)
• NSC 759809
• CPD000466368
• SCHEMBL16086
• Amaryl
• CS-0165191
• NCGC00016960-05
• Glimepiride, British Pharmacopoeia (BP) Reference Standard
• 24T6XIR2MZ
• SMR000466368
• SCHEMBL8738802
• Glimepiridum
• SCHEMBL16084
• GLIMEPIRIDE [ORANGE BOOK]
• AB00513874_11
• EN300-19873446
• 3-ETHYL-4-METHYL-N-(4-(N-((1R,4R)-4-METHYLCYCLOHEXYLCARBAMOYL)SULFAMOYL)PHENETHYL)-2-OXO-2,5-DIHYDRO-1H-PYRROLE-1-CARBOXAMIDE
• DTXSID5040675
• 3-ethyl-4-methyl-N-(4-(N-(((1s,4s)-4-methylcyclohexyl)carbamoyl)sulfamoyl)phenethyl)-2-oxo-2,5-dihydro-1H-pyrrole-1-carboxamide? (Glimepiride Impurity pound(c)
• glimepiride
• Glimepiride for system suitability, European Pharmacopoeia (EP) Reference Standard
• SPBio_002602
• GLIMEPIRIDE [VANDF]
• 1-{[4-(2-{[(3-ethyl-4-methyl-2-oxo-2,5-dihydro-1H-pyrrol-1-yl)carbonyl]amino}ethyl)phenyl]sulfonyl}-3-(trans-4-methylcyclohexyl)urea
• Glimepiride; 3-Ethyl-2,5-dihydro-4-methyl-N-[2-[4-[[[[(trans-4-methylcyclohexyl)amino]carbonyl]amino]sulfonyl]phenyl]ethyl] 2-oxo-1H-pyrrole-1-carboxamide; Amaryl; Glimperide; HOE 490; trans-3-Ethyl-2,5-dihydro-4-methyl-N-[2-[4-[[[[(4-methylcyclohexyl)amino]carbonyl]amino]sulfonyl]phenyl]ethyl] 2-oxo-1H-pyrrole-1-carboxamide
• Prestwick2_000651
• N-(4-ethyl-3-methyl-5-oxo-2H-pyrrol-1-yl)-3-[4-[(4-methylcyclohexyl)carbamoylsulfamoyl]phenyl]propanamide;GLIMEPIRIDE
• Glista OD
• MLS001076674
• GLIMEPIRIDE [USP MONOGRAPH]
• 1H-Pyrrole-1-carboxamide, 2,5-dihydro-3-ethyl-4-methyl-N-(2-(4-(((((4-methylcyclohexyl)amino)carbonyl)amino)sulfonyl)phenyl)ethyl)-2-oxo-, trans-
• MLS000759495
• trans-1-(4-(2-(3-ethyl-4-Me-2-oxo-2,5-dihydro-1H-pyrrole-1-carboxamido)ethyl)phenylsulfonyl)-3-(4-methylcyclohexyl)urea
• 3-Ethyl-2,5-dihydro-4-methyl-N-[2-[4-[[[[(4-methylcyclohexyl)amino]carbonyl]amino]sulfonyl]phenyl]ethyl]-2-oxo-1H-pyrrole-1-carboxamide
• NCGC00016960-07
• 684286-46-2
• CCRIS 7083
• NCGC00016960-04
• Prestwick0_000651
• 1-((p-(2-(3-Ethyl-4-methyl-2-oxo-3-pyrroline-1-carboxamido)ethyl)phenyl)sulfonyl)-3-(trans-4-methylcyclohexyl)urea
• UNII-6KY687524K
• 3-ethyl-4-methyl-N-[2-(4-{[(cis-4-methylcyclohexyl)carbamoyl]sulfamoyl}phenyl)ethyl]-2-oxo-2,5-dihydro-1H-pyrrole-1-car
• HMS3269A09
• NSC813217
• Trans-3-Ethyl-2,5-dihydro-4-methyl-N-[2-[4-[[[[(4-methylcyclohexyl)amino]carbonyl]amino]sulfonyl]phenyl]ethyl]-2-oxo-1H-pyrrole-1-carboxamide
• GLIMEPIRIDE [MART.]
• Glimepiridum [Latin]
• 1H-Pyrrole-1-carboxamide, 3-ethyl-2,5-dihydro-4-methyl-N-(2-(4-(((((4-methylcyclohexyl)amino)carbonyl)amino)sulfonyl)phenyl)ethyl)-2-oxo-, trans-
• Glimepiride Imp. A (EP): 1-[[4-[2-[[(3-Ethyl-4-methyl-2-oxo-
• STL451059
• BRD-K34776109-001-15-8
• BRD-K34776109-001-14-1
• N'-{[4-(2-{[(3-ethyl-4-methyl-2-oxo-2,5-dihydro-1H-pyrrol-1-yl)carbonyl]amino}ethyl)phenyl]sulfonyl}-N-(4-methylcyclohexyl)carbamimidic acid
• BRD-K34776109-001-16-6
• 3-ethyl-4-methyl-N-[2-(4-{[(4-methylcyclohexyl)carbamoyl]sulfamoyl}phenyl)ethyl]-2-oxo-2,5-dihydro-1H-pyrrole-1-carboxamide
• STL453194
• Ristocetin Sulfate; Ristomycin Sulfate
• Glimepiride (JP18/USP/INN)

• Inchi： 1S/C24H34N4O5S/c1-4-21-17(3)15-28(22(21)29)24(31)25-14-13-18-7-11-20(12-8-18)34(32,33)27-23(30)26-19-9-5-16(2)6-10-19/h7-8,11-12,16,19H,4-6,9-10,13-15H2,1-3H3,(H,25,31)(H2,26,27,30)
• InChI Key： WIGIZIANZCJQQY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CCNC(N1C(C(CC)=C(C)C1)=O)=O)(NC(NC1CCC(C)CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 490.22499137g/mol
• Monoisotopic Mass: 490.22499137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 895
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Melting Point: 197-201°C
• LogP: 3.5

cis-Glimepiride Security Information

• Signal Word：warning
• Hazard Statement： H413
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides